Cas no 1086393-74-9 ((2-(4-Bromophenyl)pyrimidin-5-yl)methanol)

(2-(4-Bromophenyl)pyrimidin-5-yl)methanol structure

1086393-74-9 structure

Product Name:(2-(4-Bromophenyl)pyrimidin-5-yl)methanol

CAS No:1086393-74-9

Molecular Formula:C₁₁H₉BrN₂O

Molecular Weight:265.105961561203

CID:5735182

PubChem ID:62757534

(2-(4-Bromophenyl)pyrimidin-5-yl)methanol Properties

Names and Identifiers

- DTXSID001276862
- 1086393-74-9
- [2-(4-bromophenyl)pyrimidin-5-yl]methanol
- 5-Pyrimidinemethanol, 2-(4-bromophenyl)-
- AKOS012051112
- (2-(4-bromophenyl)pyrimidin-5-yl)methanol
- InChIKey： LLMYDFJHJDNKHT-UHFFFAOYSA-N
- Inchi： 1S/C11H9BrN2O/c12-10-3-1-9(2-4-10)11-13-5-8(7-15)6-14-11/h1-6,15H,7H2
- SMILES： BrC1C=CC(=CC=1)C1N=CC(CO)=CN=1

Computed Properties

Exact Mass: 263.98983g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 2
Monoisotopic Mass: 263.98983g/mol
Heavy Atom Count: 15
Complexity: 187
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.7
Topological Polar Surface Area: 46Å²

(2-(4-Bromophenyl)pyrimidin-5-yl)methanol Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
eNovation Chemicals LLC	D633732-500mg	(2-(4-Bromophenyl)pyrimidin-5-yl)methanol	1086393-74-9	95%	500mg	$565	2022-09-03
TRC	B998318-10mg	(2-(4-Bromophenyl)pyrimidin-5-yl)methanol	1086393-74-9		10mg	$ 50.00	2022-06-06

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